molecular formula C14H11ClO3S B8542578 2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid CAS No. 86455-99-4

2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid

Cat. No. B8542578
CAS RN: 86455-99-4
M. Wt: 294.8 g/mol
InChI Key: PYACVGUASHYTLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid is a useful research compound. Its molecular formula is C14H11ClO3S and its molecular weight is 294.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-Chlorophenyl)thio]-5-methoxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

86455-99-4

Molecular Formula

C14H11ClO3S

Molecular Weight

294.8 g/mol

IUPAC Name

2-(3-chlorophenyl)sulfanyl-5-methoxybenzoic acid

InChI

InChI=1S/C14H11ClO3S/c1-18-10-5-6-13(12(8-10)14(16)17)19-11-4-2-3-9(15)7-11/h2-8H,1H3,(H,16,17)

InChI Key

PYACVGUASHYTLP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)SC2=CC(=CC=C2)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-chlorothiophenol (20 g, 138 mol), and cupric acetate (1.8 g) and DMF (200 mL) was added K2CO3 (23 g). The mixture was heated to 150° C. for 15-20 minutes, then 2-bromo-5-methoxybenzoic acid (35.8 g, 0.155 mol) was added in portions. The mixture was heated overnight, poured into water (600 mL), filtered and the filtrate was treated with charcoal, filtered and diluted with HCl. The resulting precipitate was collected by filtration, washed with water, and dried at 50° C. in vacuo over P2O5 to afford 27.6 g of 2-[(3-chlorophenyl)thio]-5-methoxybenzoic acid.
Quantity
20 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric acetate
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Name
Quantity
23 g
Type
reactant
Reaction Step Two
Quantity
35.8 g
Type
reactant
Reaction Step Three
Name
Quantity
600 mL
Type
solvent
Reaction Step Four

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